Cas no 94-13-3 (Propylparaben)

• Product Name: Propylparaben
• CAS No: 94-13-3
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD00002354
• CID: 34733
• PubChem ID: 24898712
• Update Time: 2025-08-05

Propylparaben Chemical and Physical Properties

Names and Identifiers

• Propyl 4-hydroxybenzoate
• 4-HYDROXYBENZOIC ACID N-PROPYL ESTER
• 4-HYDROXYBENZOIC ACID PROPYL ESTER
• FEMA 2951
• NIPASOL PLAIN
• N-PROPYL 4-HYDROXYBENZOATE
• N-PROPYL P-HYDROXYBENZOATE
• P-HYDROXYBENZOIC ACID PROPYL ESTER
• propyl butex
• Propyl Chemosept
• PROPYLIS PARAHYDROXYBENZOAS
• PROPYLPARABEN
• PROPYL P-HYDROXYBENZOATE
• Propyl p-Jnydroxybenzoate
• 4-hydroxy-benzoicacipropylester
• Aseptoform P
• Benzoic acid, 4-hydroxy-, propyl ester
• Benzoic acid, p-hydroxy-, propyl ester
• Propyl 4-Hydroxybenzoate [for Biochemical Research]
• HYDROXYBENZOIC ACID PROPYLESTER, 4-(SH)
• Propyl 4-​Hydroxybenzoate (Propyl Paraben)
• Propyl-p-hydroxybenzoate
• betacidep
• nipaginp
• Nipasol
• NipasolM
• nipasolp
• Nipazol
• n-Propyl-4-hydroxy-benzoate
• Parabens
• Paseptol
• Propagin
• Propyl parasept
• solbrolp
• Propyl paraben
• Propyl parahydroxybenzoate
• Betacide P
• Propylparasept
• Chemocide pk
• Chemacide pk
• Tegosept P
• Protaben P
• Propyl aseptoform
• Nipasol P
• Nipagin P
• Solbrol P
• Paraben
• p-Hydroxypropyl benzoate
• Preserval P
• Betacine P
• Bonomold OP
• Nipasol M
• p-Hy
• Benzoic acid, p-hydroxy-, propyl ester (6CI, 8CI)
• Mekkings P
• n-Propylparaben
• NSC 23515
• NSC 8511
• p-Hydroxybenzoic propyl ester
• Paraben P
• Paratexin P
• propyl p-oxybenzoate
• Pulvis conservans
• Tegasept P
• Trisept P
• Propyl Hydroxybenzoate
• Propyl 4-hydroxybenzoate standard solution
• Propyl-paraben
• AC-34533
• PEPH
• DS-3427
• EPA Pesticide Chemical Code 061203
• BIDD:ER0229
• DA-66938
• STL294815
• AKOS008948099
• Propylparaben, Pharmaceutical Secondary Standard; Certified Reference Material
• Propyl Parahydroxybenzoate 1.0 mg/ml in Methanol
• 4-Hydroxybenzoic acid-propyl ester 1000 microg/mL in Acetonitrile
• PROPYL PARABEN [VANDF]
• P1955
• MLS006011654
• NSC8511
• PROPYLIS HYDROXYBENZOAS [WHO-IP LATIN]
• CAS-94-13-3
• MFCD00002354
• PROPYLPARABEN [USP-RS]
• PROPYLPARABEN [WHO-DD]
• Z8IX2SC1OH
• BRN 1103245
• PROPYL HYDROXYBENZOATE (MART.)
• PROPYL P-HYDROXYBENZOATE [FHFI]
• EINECS 202-307-7
• DTXSID4022527
• Propyl 4-hydroxybenzoate, p.a., 99.0-100.5%
• CS-0018518
• NS00002126
• NCGC00090965-05
• PROPYLPARABEN [II]
• Propylparaben [USAN]
• cid_7175
• Pulvis conservans (VAN)
• D01422
• MLS002222346
• NSC23515
• BBL023754
• A844839
• 4-10-00-00374 (Beilstein Handbook Reference)
• Propyl 4-hydroxybenzoate, SAJ first grade, >=98.0%
• NSC-23515
• PROPYLPARABEN (II)
• PROPYLPARABEN [HSDB]
• HY-N2026
• InChI=1/C10H12O3/c1-2-7-13-10(12)8-3-5-9(11)6-4-8/h3-6,11H,2,7H2,1H
• PROPYLPARABEN [FCC]
• Propyl chemsept
• PROPYL (4-HYDROXYBENZOATE)
• Propyl 4-hydroxybenzoate, >=99%
• Q511627
• Propyl 4-hydroxybenzoate, BioXtra
• p-Hydroxybenzoic acid n-propyl ester
• CHEMBL194014
• Tox21_400012
• n-propyl-p-hydroxy-benzoate
• s5405
• component of Heb-Cort MC (Salt/Mix)
• MLS002152934
• PROPYL HYDROXYBENZOATE [WHO-IP]
• FEMA Number 2951
• UNII-Z8IX2SC1OH
• Propylparaben (NF)
• 94-13-3
• HMS2268K21
• p-Oxybenzoesaeurepropylester
• p-Hydroxybenzoic acid, propyl ester
• (Propyl Paraben)
• PROPYL PARAHYDROXYBENZOATE [EP IMPURITY]
• Propyl parahydroxybenzoate (JP17)
• E216
• 85403-59-4
• Lexgard P
• WLN: QR DVO3
• SBI-0653917.0001
• Propyl 4-?Hydroxybenzoate
• EN300-7419478
• Propyl 4-hydroxybenzoate, tested according to Ph.Eur.
• NCGC00090965-03
• SCHEMBL977
• Propyl 4-hydroxybenzoate, Vetec(TM) reagent grade, 98%
• CHEBI:32063
• Propyl 4-?Hydroxybenzoate(Propyl Paraben)
• NCGC00090965-06
• H0219
• 4-Hydroxybenzoic acid-propyl ester
• PROPYLPARABEN [MI]
• 1ST2511
• Propylparaben [USAN:NF]
• PROPYL PARAHYDROXYBENZOATE [JAN]
• NCGC00090965-01
• BRD-K60783397-001-09-5
• Propyl parahydroxybenzoate (TN)
• Propylparaben, United States Pharmacopeia (USP) Reference Standard
• METHYL PARAHYDROXYBENZOATE IMPURITY C [EP IMPURITY]
• NSC-8511
• Propyl parahydroxybenzoate, European Pharmacopoeia (EP) Reference Standard
• DTXCID602527
• Propylester kyseliny p-hydroxybenzoove [Czech]
• CCG-266432
• Propyl-4-Hydroxybenzoate,(S)
• PROPYL PARAHYDROXYBENZOATE [EP MONOGRAPH]
• 36M
• 4-Hydroxybenzoic acid propylester
• propyl para-hydroxybenzoate
• 4-Hydroxybenzoic acid, n-propyl ester
• Q-201635
• NCGC00090965-02
• DB14177
• Propylester kyseliny p-hydroxybenzoove
• NCGC00090965-07
• NCGC00090965-04
• Propyl Parahydroxybenzoate 0.01 mg/ml in Methanol
• BDBM70190
• HSDB 203
• METHYL PARAHYDROXYBENZOATE IMPURITY C (EP IMPURITY)
• Propylis hydroxybenzoas
• SMR000112070
• 4-Hydroxybenzoic acid-propyl ester D7 (propyl D7)
• PROPYLPARABEN [VANDF]
• propyl 4-oxidanylbenzoate
• p-Oxybenzoesaurepropylester [German]
• Bayer D 206
• PROPYL HYDROXYBENZOATE [MART.]
• PROPYLPARABEN (USP-RS)
• Caswell No. 714
• FEMA No. 2951
• Propylparaben e216
• p-Oxybenzoesaurepropylester
• PROPYL PARAHYDROXYBENZOATE (EP IMPURITY)
• PROPYL PARAHYDROXYBENZOATE (EP MONOGRAPH)
• AI3-01341
• EC 202-307-7
• n-propyl paraben
• n-PROPYL-p-HYDROXYBENZOATE
• 4-Hydroxybenzoic acid, propyl ester
• Chemoside PK
• Propyl parahydroxybenzoate;Propyl 4-hydroxybenzoate
• Propylparaben, certified reference material, TraceCERT(R)
• USEPA/OPP Pesticide Code: 061203
• Propyl-4-hydroxybenzoate
• Propylparaben, USAN
• DB-221787
• Tox21_111048
• Propylparaben

• MDL： MFCD00002354
• Inchi： 1S/C10H12O3/c1-2-7-13-10(12)8-3-5-9(11)6-4-8/h3-6,11H,2,7H2,1H3
• InChI Key： QELSKZZBTMNZEB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(O)=CC=1)OCCC
• BRN： 1103245

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.078644241 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 180.20
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: White crystals
• Density: 1.0630
• Melting Point: 95-98 °C (lit.)
• Boiling Point: 294.3°C at 760 mmHg
• Flash Point: 180°(356°F)
• Refractive Index: 1.5050
• Solubility: ethanol: soluble0.1M, clear, colorless
• Water Partition Coefficient: <0.1 g/100 mL at 12 ºC
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
• PSA: 46.53000
• LogP: 1.95900
• Odor: Odorless or has faint odor
• Refractive Index: Index of refraction: 1.5050 at 102 °C/D
• Vapor Pressure: 3.07X10-4 mm Hg at 25 °C (est)
• Merck: 7866
• FEMA: 2951 | PROPYL P-HYDROXYBENZOATE
• Solubility: Very slightly soluble in water, soluble in ethanol, acetone, propylene glycol.

Propylparaben Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S24/25
• RTECS：DH2800000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Hydroxybenzoic acid alkyl esters
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Propylparaben

Recent Advances in the Study of Propylparaben (94-13-3): Implications for Chemical, Biological, and Pharmaceutical Applications

Propylparaben (CAS No. 94-13-3), a widely used preservative in cosmetics, pharmaceuticals, and food products, has recently garnered significant attention due to emerging research on its biological effects, safety profile, and potential applications. This research brief synthesizes the latest findings on Propylparaben, focusing on its chemical properties, mechanisms of action, and implications for human health and industrial use.

Recent studies have explored the antimicrobial efficacy of Propylparaben, confirming its effectiveness against a broad spectrum of microorganisms, including bacteria and fungi. Research published in the Journal of Applied Microbiology (2023) demonstrated that Propylparaben exhibits synergistic effects when combined with other preservatives, enhancing its antimicrobial activity while reducing the required concentrations. This finding has significant implications for the development of more sustainable and safer preservative systems in consumer products.

However, concerns regarding the endocrine-disrupting potential of Propylparaben continue to be a focal point of research. A 2023 study in Toxicological Sciences investigated the compound's interaction with estrogen receptors, revealing dose-dependent effects on hormonal pathways. While low concentrations showed minimal impact, higher doses were associated with measurable endocrine disruption in vitro. These results underscore the need for rigorous safety assessments and regulatory oversight in products containing Propylparaben.

Innovative applications of Propylparaben in drug formulation have also emerged. A recent patent (US20230183221A1) describes its use as a stabilizer in mRNA-based therapeutics, leveraging its preservative properties to extend shelf-life without compromising efficacy. This development highlights the expanding role of Propylparaben beyond traditional uses, particularly in the rapidly growing field of biologics and advanced therapies.

Environmental persistence and ecotoxicology of Propylparaben remain critical research areas. New analytical methods, such as the HPLC-MS/MS technique described in Environmental Science & Technology (2024), have improved detection sensitivity in water systems, facilitating more accurate environmental risk assessments. Concurrently, biodegradation studies have identified microbial strains capable of breaking down Propylparaben, offering potential solutions for mitigating its environmental impact.

The regulatory landscape surrounding Propylparaben continues to evolve. The European Chemicals Agency's (ECHA) 2023 assessment recommended additional restrictions on certain parabens, while maintaining current limits for Propylparaben in most applications. This nuanced approach reflects the ongoing scientific debate about risk-benefit ratios and the need for context-specific evaluations.

Looking forward, research priorities include developing alternative preservatives with improved safety profiles, advancing understanding of long-term exposure effects, and exploring novel applications in pharmaceutical formulations. The dual nature of Propylparaben - as both a valuable industrial chemical and a compound requiring careful scrutiny - ensures its continued relevance in chemical, biological, and pharmaceutical research.